Cas no 61791-55-7 (Amines, N-tallow alkyltrimethylenedi-)

Amines, N-tallow alkyltrimethylenedi- Properties

Names and Identifiers

• Amines, N-tallow alkyltrimethylenedi-
• N-tallow propane diamine
• DUOMEEN T
• N'-ethylpropane-1,3-diamine
• DA T
• N-ethylpropane-1,3-diamine
• N-Tallowalkyl 1,3-propanediamines
• N-Tallowalkyl-1,3-Diamino Propane
• FENTAMINE DA-T
• DAHT
• DIAMIN T
• N-tallow-1,3-propanediamine
• Tallow Diamine (N-Tallowalkyl-1,3-propanediamine)
• TALLOW DIAMINE
• CID 3085228
• SCHEMBL3674163
• 61791-55-7
• EINECS 263-189-0
• +Expand

• InChIKey： YTTCNBZCKGAEJC-UHFFFAOYSA-N
• Inchi： InChI=1S/2C5H14N2/c2*1-2-7-5-3-4-6/h2*7H,2-6H2,1H3
• SMILES： CCNCCCN.CCNCCCN

Computed Properties

• Exact Mass: 204.231
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 204.231
• Heavy Atom Count: 14
• Complexity: 29.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 76.1A^2

Experimental Properties

• LogP: 2.07180
• PSA: 76.10000
• Boiling Point: 146.6 °C at 760 mmHg
• Flash Point: 44.4 °C
• Stability/Shelf Life: Stability